molecular formula C13H24F3NaO4S B1264587 Sodium 13,13,13-trifluorotridecyl sulfate CAS No. 50670-01-4

Sodium 13,13,13-trifluorotridecyl sulfate

Cat. No. B1264587
CAS RN: 50670-01-4
M. Wt: 356.38 g/mol
InChI Key: LPYYKCGOUAEKPZ-UHFFFAOYSA-M
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Description

Sodium 13,13,13-trifluorotridecyl sulfate, also known as Sodium 13,13,13-trifluorotridecyl sulfate, is a useful research compound. Its molecular formula is C13H24F3NaO4S and its molecular weight is 356.38 g/mol. The purity is usually 95%.
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properties

CAS RN

50670-01-4

Product Name

Sodium 13,13,13-trifluorotridecyl sulfate

Molecular Formula

C13H24F3NaO4S

Molecular Weight

356.38 g/mol

IUPAC Name

sodium;13,13,13-trifluorotridecyl sulfate

InChI

InChI=1S/C13H25F3O4S.Na/c14-13(15,16)11-9-7-5-3-1-2-4-6-8-10-12-20-21(17,18)19;/h1-12H2,(H,17,18,19);/q;+1/p-1

InChI Key

LPYYKCGOUAEKPZ-UHFFFAOYSA-M

SMILES

C(CCCCCCOS(=O)(=O)[O-])CCCCCC(F)(F)F.[Na+]

Canonical SMILES

C(CCCCCCOS(=O)(=O)[O-])CCCCCC(F)(F)F.[Na+]

Other CAS RN

50670-01-4

synonyms

13,13,13-trifluorotridecylsulfuric acid
13,13,13-trifluorotridecylsulfuric acid, sodium salt
sodium 13,13,13-trifluorotridecyl sulfate

Origin of Product

United States

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